Cas no 31349-81-2 (4-Pyrimidinecarboxaldehyde,5-[(4-chlorophenyl)methyl]-1,2,3,6-tetrahydro-6-oxo-2-thioxo-)

• Product Name: 4-Pyrimidinecarboxaldehyde,5-[(4-chlorophenyl)methyl]-1,2,3,6-tetrahydro-6-oxo-2-thioxo-
• CAS No: 31349-81-2
• MF: C₁₂H₉ClN₂O₂S
• MW: 280.730060338974
• CID: 312226
• PubChem ID: 3034564
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,5-[(4-chlorophenyl)methyl]-1,2,3,6-tetrahydro-6-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,5-[(4-chlorophenyl)methyl]-1,2,3,6-tetrahydro-6-oxo-2-thioxo-
• 5-[(4-chlorophenyl)methyl]-4-oxo-2-sulfanylidene-1H-pyrimidine-6-carbaldehyde
• 31349-81-2
• 5-((4-CHLOROPHENYL)METHYL)-1,2,3,6-TETRAHYDRO-6-OXO-2-THIOXO-4-PYRIMIDINECARBOXALDEHYDE
• NSC-123890
• DTXSID90185274
• U4R6BD44QH
• NSC 123890
• 4-Pyrimidinecarboxaldehyde,2,3,6-tetrahydro-6-oxo-2-thioxo-
• 2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde
• NSC123890
• 4-Pyrimidinecarboxaldehyde, 5-((4-chlorophenyl)methyl)-1,2,3,6-tetrahydro-6-oxo-2-thioxo-
• 2-Mercapto-5-(p-chlorobenzyl)orotic aldehyde
• UNII-U4R6BD44QH

• Inchi： 1S/C12H9ClN2O2S/c13-8-3-1-7(2-4-8)5-9-10(6-16)14-12(18)15-11(9)17/h1-4,6H,5H2,(H2,14,15,17,18)
• InChI Key： GUCOWSINRDIVPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C(NC(NC=1C=O)=S)=O

Computed Properties

• Exact Mass: 280.00747
• Monoisotopic Mass: 280.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.48
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.683
• PSA: 58.2
• LogP: 2.48920